![molecular formula C18H23N3O2 B2836247 N-((1-benzylpiperidin-4-yl)methyl)-5-methylisoxazole-4-carboxamide CAS No. 1448027-00-6](/img/structure/B2836247.png)
N-((1-benzylpiperidin-4-yl)methyl)-5-methylisoxazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of benzylpiperidine, which is a class of compounds containing a piperidine ring that carries a benzyl group at one of its nitrogen atoms . Piperidines are six-membered heterocyclic rings containing one nitrogen atom and are commonly found in many pharmaceuticals .
Molecular Structure Analysis
The molecular structure of a similar compound, N′-(1-benzylpiperidin-4-yl)acetohydrazide, was determined using single-crystal X-ray diffraction . The compound crystallized with four crystallographically unique molecules in the asymmetric unit .Chemical Reactions Analysis
The chemical reactions involving benzylpiperidine derivatives are diverse, ranging from intra- and intermolecular reactions leading to the formation of various piperidine derivatives .Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, N-(1-benzylpiperidin-4-yl)-N’-(tert-butyl)thiourea, include a molecular weight of 305.481 Da, a density of 1.1±0.1 g/cm³, a boiling point of 399.6±52.0 °C at 760 mmHg, and a flash point of 195.5±30.7 °C .Scientific Research Applications
- Role of F6436-0139 : As a starting material for synthesizing Fentanyl-based analgesics, F6436-0139 plays a crucial role in this endeavor .
- Potential Benefits : If F6436-0139 exhibits antioxidant properties, it could contribute to combating oxidative stress-related diseases .
Analgesic Research
Antioxidant Properties
Structural Biology
Mechanism of Action
While the exact mechanism of action for the requested compound is not available, benzylpiperidine derivatives are often used in the development of drugs for the treatment of neurodegenerative disorders, including Alzheimer’s disease . They function as acetylcholinesterase inhibitors, affecting acetylcholine levels in the brain .
Safety and Hazards
Future Directions
The future directions in the research of benzylpiperidine derivatives are promising. They are being explored for their potential in the treatment of various neurodegenerative disorders, including Alzheimer’s disease . The development of multi-target directed ligand design (MTDL), which aims to improve drug efficiency by simultaneously modulating multiple biological targets, is a promising approach in this area .
properties
IUPAC Name |
N-[(1-benzylpiperidin-4-yl)methyl]-5-methyl-1,2-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O2/c1-14-17(12-20-23-14)18(22)19-11-15-7-9-21(10-8-15)13-16-5-3-2-4-6-16/h2-6,12,15H,7-11,13H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUWGEXXUMYUAQV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NO1)C(=O)NCC2CCN(CC2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.